ABSTRACTThe spent hydrodesulphurisation (HDS) catalysts used for the removal of sulphur from petroleum products can be a secondary source of especially Mo and V. This work describes the mechanochemical extraction of Mo, Ni, V, Al and P from spent petrochemical catalysts in H2C2O4. The effect of rotational speed, H2C2O4 concentration, ball to the dust weight ratio and solid-to-liquid ratio on the extraction rate of roasted spent catalyst was investigated. The reactions proceed with an increase in H2C2O4 concentration for extraction of Mo, V and P. The reactions for the extraction of Mo, V and P proceed with an increase in H2C2O4 concentration, but the dissolution behaviour of Ni is different from other elements. 87% of Mo, 44% of Ni, 82% of V, 36% of Al and 78% of P were extracted at optimum experimental conditions.

ABSTRACTIn the recent work, tool shoulder designs such as flat shoulder (TFS), kurl shoulder (TKS), scroll shoulder (TSS), and knurling (TKNS) were creatively designed to improve the surface properties. The AA7075/SiC/Graphene hybrid surface composites were fabricated through friction stir processing using different shoulder designs. The influence of shoulder designs on microstructure, mechanical, tribological, and corrosion properties were examined. The material characterizations such as macrostructure, microstructure, particle dispersion, and elemental analysis were studied through optical microscopy and field emission scanning electron microscopy with energy-dispersive X-ray spectroscopy. The current study found that the dispersion of SiC and graphene particles inside the matrix fabricated by the TSS tool design was more uniform due to the tool shoulder feature, leading to improved material flow during stirring. The sample fabricated using the TSS tool displayed higher grain refinement, the smallest grain size, which was 3.5 μm. The TSS design effectively eliminated the cluster formation and obtained a defect-free composite resulting in greater hardness (197 HV), lower wear resistance (0.0038 mm3/m) and higher corrosion resistance (– 0.650 mV) compared to other tool designs. However, the lowest values of hardness, wear rate, and corrosion resistance were obtained by TFS design.

ABSTRACTA flame-emission spectrometer was built to determine the elemental composition of powdered minerals that are important in copper smelting processes. The feedstock, consisting of milled concentrate, was fed into an oxyacetylene flame without sample preparation. The elemental composition (Cu, Fe, S, Si, and Zn) was determined by applying an artificial neural network (ANN) to a set of emission spectra obtained from Cu and Fe pure elemental powders, five pure mineral powders of known composition and 30 binary mixtures of these mineral samples. The ANN model was able to accurately predict the Cu and Fe content of these mineral powders within better than 2% of the value obtained from ICP-OES. The analysis was repeated on 12 industrial samples with well-known compositions. Spectra from these samples were analyzed both in isolation of the reference minerals and together with the reference minerals, giving similar results.

ABSTRACTThe purpose of the current work is to develop an eco-friendly formulation which can be successfully utilised to mitigate zinc corrosion in marine environments. Biopolymer amylopectin and its nanoparticles were used to improve the coating characteristics of epoxy primer on zinc. Amylopectin nanoparticles (AMP-Np) were prepared by the microwave-assisted nanoprecipitation method and characterised using XRD, ATR-FTIR, and TEM studies. Inhibition studies were performed to achieve the optimum inhibitor concentration required for corrosion inhibition of zinc in 3.5% NaCl. Detailed surface morphology was studied using scanning electron microscopy and atomic force microscopic techniques. The overall efficiency of the coating after incorporating AMP (0.02 gL−1) was found to be 99.5%. With the addition of AMP-Np (0.005 gL−1), 99.9% coating efficiency was attained by reducing the concentration to 1/4th of AMP. The epoxy-coated metal coupons, along with micro and nano AMP, were dipped in 3.5% NaCl for 15 days to mitigate corrosion of zinc.

ABSTRACTBastnasite and mixed rare earth concentrates are the two main rare earth minerals in the world, which are located in China, the United States and Canada, and they account for more than 80% of the annual global rare earth ore production. The oxidation roasted method of bastnasite and the sulphuric acid roasted method of mixed rare earth concentrates are the main processes. Although the yield of rare earth can reach over 90%, the problems are long process, high acid and alkali consumption and radioactive waste. For this reason, a number of clean smelting processes are developed such as low temperature sulphuric acid roasting of mixed rare earth concentrates, magnesium bicarbonate smelting, combined acid–base decomposition. Firstly, this paper summarises the current processes for both minerals and the improvements in recent years, as well as the new technologies in terms of rare earth extraction rates and the effect of comprehensive resource utilisation. Finally, this paper reviews the problems that exist in the different smelting methods. It is recommended to consider the comprehensive recovery of valuable resources such as fluorine, phosphorus, calcium and thorium in the development of clean smelting processes to achieve green and sustainable development of rare earth smelting.

ABSTRACTThis study was carried out to investigate the production of manganese nanomaterials by enriching fine-grained and low-grade manganese ores. Ore was taken from Balıkesir region in Turkey. Experimental studies were discussed in two different stages. In the first stage, the ore was enriched by a leaching method and optimum enrichment conditions were determined. For this, different mixtures of acids and reducing agents were used. The optimum Mn dissolution was 120 minutes. 97.05% Mn dissolution efficiency was obtained from the ore containing 29% MnO under a 120 minute leaching time, 600 rpm stirring speed, 2 M HCl and HNO3 (3:1) concentration, 0.5 M citric acid + 10% molasses reducers and at 90 °C. In the second stage, the Mn solution dissolved under optimum conditions was photo-reduced by exposure to sunlight and then MnCO3 was produced using Na2CO3. The produced MnCO3 was roasted and 200 nm MnO2 nanorods were obtained.

ABSTRACTIron is a harmful constituent in zinc hydrometallurgy solution owing to the negative effects on the current efficiency and the quality of cathode zinc, and should be deeply removed before zinc electrowinning. The thermodynamics and kinetics for ozone precipitation of Fe2+ from ZnSO4 solution is presented. In thermodynamics the Gibbs free energy for possible precipitation reactions is calculated, and the potential-pH diagrams for Fe–H2O and Zn–H2O systems are presented. The results show that the oxidation of Fe2+ using O3 to form FeOOH at 298∼373 K prevails spontaneously. Meanwhile, the effect of O3 flow rate (Qozone) on the kinetics of Fe removal and the performance of precipitates is studied. The reaction fits better on the pseudo-first order kinetics and follows a 1.899 order rate with respect to Qozone. The rate constant kobs increases from 0.0084 to 0.045 min−1 with Qozone increasing from 4.08 to 10.3 g/h. The obtained precipitates are comprised of FeOOH and ZnSO4·H2O, and have good filterability. Ozonation precipitation can be used as an efficient method for deep removal of Fe.

ABSTRACTThe high demand for nanoporous silica materials makes it worthwhile to further explore new, cheap and environmentally friendly resources. In this study, the selective acid dissolution of an indigenous kaolin ore after thermal activation for the preparation of mesoporous silica nanoparticles was reported. Experimental parameters (acid concentration, liquid/solid ratio and temperature) were optimised and resultant solid was characterised by X-ray diffraction; scanning and transmission electron microscopy and nitrogen adsorption–desorption measurements. The products were found to be nanoporous with pore sizes of 0.402 and 0.129 cm3 g–1, with specific surface areas of 45.23 and 16.89 m2 g–1, respectively. The pore development follows the Avrami model with parameter model n values of 0.80 and 0.63, and calculated apparent activation energies of 7.22 and 22.81 kJ mol–1 for hydrochloric and sulphuric acid respectively, suggesting that the leaching activity is controlled by diffusion processes. The products as characterised demonstrated the vast potential of kaolinite in the development of mesopore materials for diverse industrial applications.

ABSTRACTThermodynamic models were established based on the ionic two-sublattice liquid model to deduce a concentration relationship of rare earth, sulphur, and oxygen and to calculate the solubility product of rare earth oxysulphide in liquid iron at 1811–1973 K. Three interaction parameters were determined for the systems containing oxygen and/or sulphur. First, the expressions for solubility products of Y, Ce, and Nd oxides and sulphides were deduced, respectively. Subsequently, the expressions for solubility products of Y, Ce, and Nd oxysulphides were developed using approximation of Gibbs energy calculations, respectively. The obtained results were in good agreement with the experimental data. The expressions developed for solubility products are logliqK0Y2O2S≈19.1−60768Tlog⁡liqKY2O2S0≈19.1−60768Tlog⁡liqKY2O2S0≈19.1−60768T, logliqK0Ce2O2S≈−4.2−16284TlogliqK0Ce2O2S≈−4.2−16284Tlog⁡liqKCe2O2S0≈−4.2−16284T, and log⁡liqKNd2O2S0≈23.2−66889T. The proposed thermodynamic model can be used to obtain solubility products of other oxysulphides in liquid metals by substituting the corresponding element with the rare earth.

ABSTRACTIn this study, an equiatomic FeCoNiCrMn high entropy alloy (HEA) was examined and compared to two Al-containing variants, FeCoNi1.5CrMnAl0.5 and FeCoNi1.5CrAl0.5, in terms of microstructure, phase composition and hardness. The vacuum cast, hot isostatically pressed (HIP’d) alloys were evaluated using differential scanning calorimetry (DSC), SEM, energy-dispersive X-ray spectroscopy (EDS), X-ray diffraction (XRD) and Vickers microhardness testing. The DSC results indicated that the solidus and liquidus temperature of the base alloy on cooling are 1296.3 and 1314.8°C, respectively. Its microstructure exhibited a single-phase face centred cubic (FCC) structure, with a small amount of σ-phase. The two Al-containing alloys (FeCoNi1.5CrMnAl0.5 and FeCoNi1.5CrAl0.5) were observed to form a secondary phase, in a FCC matrix, along the grain boundaries and within the grains. FeCoNi1.5CrMnAl0.5 had a solidus and liquidus temperature at 1271.8°C and 1287.6°C upon cooling, while FeCoNi1.5CrAl0.5 exhibited a solidus at 1354.7°C and liquidus at 1376.1°C. The hardness of the base composition was measured at 142 HV while the addition of Al and increase of Ni content in FeCoNi1.5CrMnAl0.5 increased the hardness to 202 HV and the removal of Mn in FeCoNi1.5CrAl0.5 further enhanced the hardness to 217 HV. These results aim to form a basis for understanding the effects of HEA microstructure on the material performance in oxidising environments, such as supercritical-CO2.